Cas no 139001-48-2 (2-Cyclohexen-1-one,2-[1-[[2-(4-chlorophenoxy)propoxy]imino]propyl]-3-hydroxy-5-(tetrahydro-2H-thiopyran-3-yl)-)

• Product Name: 2-Cyclohexen-1-one,2-[1-[[2-(4-chlorophenoxy)propoxy]imino]propyl]-3-hydroxy-5-(tetrahydro-2H-thiopyran-3-yl)-
• CAS No: 139001-48-2
• MF: C₂₃H₃₀ClNO₄S
• MW: 452.006604671478
• CID: 1258073
• Update Time: 2024-08-03

2-Cyclohexen-1-one,2-[1-[[2-(4-chlorophenoxy)propoxy]imino]propyl]-3-hydroxy-5-(tetrahydro-2H-thiopyran-3-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one,2-[1-[[2-(4-chlorophenoxy)propoxy]imino]propyl]-3-hydroxy-5-(tetrahydro-2H-thiopyran-3-yl)-
• 2-Cyclohexen-1-one, 2-[1-[[2-(4-chlorophenoxy)propoxy]imino]propyl]-3-hydroxy-5-(tetrahydro-2H-thiopyran-3-yl)-

• Inchi： 1S/C23H30ClNO4S/c1-3-20(25-28-13-15(2)29-19-8-6-18(24)7-9-19)23-21(26)11-17(12-22(23)27)16-5-4-10-30-14-16/h6-9,15-17,26H,3-5,10-14H2,1-2H3
• InChI Key： AZXHZYQOMCZFJN-UHFFFAOYSA-N
• SMILES： C1(=O)CC(C2CCCSC2)CC(O)=C1C(=NOCC(OC1=CC=C(Cl)C=C1)C)CC

Computed Properties

• Exact Mass: 451.1586

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 587.7±60.0 °C(Predicted)
• PSA: 68.12
• pka: 4.25±0.25(Predicted)